Cas no 2228728-96-7 (tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate
• CAS No: 2228728-96-7
• MF: C₁₇H₂₂N₂O₂S
• MW: 318.433783054352
• CID: 6228029
• PubChem ID: 165757696
• Update Time: 2025-06-08

tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate
• 2228728-96-7
• tert-butyl N-[2-amino-1-(5-phenylthiophen-2-yl)ethyl]carbamate
• EN300-1887280

• Inchi： 1S/C17H22N2O2S/c1-17(2,3)21-16(20)19-13(11-18)15-10-9-14(22-15)12-7-5-4-6-8-12/h4-10,13H,11,18H2,1-3H3,(H,19,20)
• InChI Key： AHFLTJUGRRODGA-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 318.14019912g/mol
• Monoisotopic Mass: 318.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2228728-96-7 and Product Name: Tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate

The compound with the CAS number 2228728-96-7 and the product name Tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure incorporates a tert-butyl group, which is known for its steric hindrance properties, and an N-2-aminoethylcarbamate moiety, contributing to its versatility in chemical modifications.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of a 5-phenylthiophen-2-yl substituent in this compound adds a layer of complexity that is often associated with enhanced biological activity. Thiophene derivatives, in particular, have been extensively studied for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer properties. The integration of such a moiety into the molecular scaffold of Tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate suggests that it may exhibit similar pharmacological effects.

In the context of drug development, the N-2-aminoethylcarbamate group serves as a versatile handle for further chemical derivatization. This functionality allows for the introduction of additional substituents or modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. Such flexibility is crucial in optimizing drug candidates for clinical trials. The tert-butyl group, on the other hand, provides stability to the molecule while also influencing its solubility and metabolic pathways.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. The 5-phenylthiophen-2-yl moiety, in particular, has been shown to interact favorably with certain enzymes and receptors, making it a promising candidate for developing targeted therapies. Studies have indicated that thiophene-based compounds can modulate enzyme activity by binding to specific pockets within the active sites, thereby inhibiting or activating their function.

The synthesis of Tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the N-2-aminoethylcarbamate group necessitates careful handling to avoid unwanted side reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently. These techniques not only improve yield but also enhance purity, which are critical factors in pharmaceutical applications.

From a medicinal chemistry perspective, the structural features of this compound make it an attractive candidate for further investigation. The combination of a sterically hindered tert-butyl group and a bioactive thiophene ring provides a unique profile that may confer advantages over existing drugs. For instance, steric hindrance can prevent off-target interactions by reducing binding affinity to non-intended biological targets. Meanwhile, the presence of a heterocyclic moiety is often associated with enhanced metabolic stability and improved bioavailability.

Recent publications have begun to explore the potential of thiophene derivatives as scaffolds for drug development. These studies have demonstrated that modifications at various positions within the thiophene ring can significantly alter biological activity. In the case of Tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate, strategic placement of functional groups can lead to compounds with improved efficacy and reduced side effects. Such findings underscore the importance of structural optimization in developing next-generation therapeutics.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new molecular entities with therapeutic potential. Compounds like Tert-butyl N-2-amino-1-(5-phenylthiophen-2-yl)ethylcarbamate represent promising leads that could eventually translate into novel drugs targeting various diseases. The integration of cutting-edge synthetic techniques with modern computational methods is essential for accelerating this process from discovery to clinical application.

In conclusion, Tert-butyl N-2-amino-1-(5-phenylthiophen-2-yilethyle carbamate (CAS No. 2228728–96–7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for medicinal chemists seeking to develop new therapeutic agents. As research progresses, further insights into its biological activity and potential clinical applications are expected to emerge, reinforcing its importance in the ongoing quest for innovative medicines.